Cas no 84499-79-6 ((S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride
• CAS No: 84499-79-6
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• CID: 5141581
• PubChem ID: 53484697
• Update Time: 2026-03-03

(S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride
• (S)-1-(3,5-DIMETHYLPHENYL)ETHAN-1-AMINE HCL
• Y12441
• (1S)-1-(3,5-dimethylphenyl)ethanamine;hydrochloride
• (S)-1-(3,5-DIMETHYLPHENYL)ETHAN-1-AMINEHCL
• (1S)-1-(3,5-dimethylphenyl)ethan-1-amine hydrochloride
• (S)-1-(3,5-dimethylphenyl)ethan-1-amine hydrochloride
• (1S)-1-(3,5-Dimethylphenyl)ethylamine hydrochloride
• WS-00902
• AKOS015923082
• CS-0357467
• 84499-79-6
• MFCD12757574

• Inchi： 1S/C10H15N.ClH/c1-7-4-8(2)6-10(5-7)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m0./s1
• InChI Key： MOEGBBANAQZPQT-FVGYRXGTSA-N
• SMILES： Cl.N[C@@H](C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 185.0971272g/mol
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride

Latest Research Insights on (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride (CAS: 84499-79-6)

In recent years, (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride (CAS: 84499-79-6) has garnered significant attention in the chemobiological and pharmaceutical research communities due to its potential applications in drug discovery and development. This chiral amine derivative is increasingly recognized for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibition studies. The compound's unique structural features, including the stereogenic center and aromatic dimethyl substitution, contribute to its selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the compound's utility as a building block for novel dopamine D2 receptor partial agonists. Researchers employed asymmetric synthesis techniques to produce enantiomerically pure (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride, achieving >99% ee through optimized reductive amination protocols. The study highlighted the compound's superior binding affinity (Ki = 12.3 nM) compared to its (R)-enantiomer, suggesting stereospecific interactions with the receptor's binding pocket.

Further pharmacological characterization revealed that derivatives synthesized from 84499-79-6 exhibit promising blood-brain barrier permeability (Pe = 8.7 × 10^-6 cm/s in MDCK assays) and favorable metabolic stability (t1/2 > 120 min in human liver microsomes). These properties position the compound as a valuable scaffold for developing CNS-targeted therapeutics. Notably, a 2024 patent application (WO2024013872A1) disclosed its incorporation into novel sigma-1 receptor modulators showing neuroprotective effects in in vitro models of oxidative stress.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the scalability of 84499-79-6 production. A 2023 Organic Process Research & Development publication (DOI: 10.1021/acs.oprd.3c00145) detailed a telescoped three-step synthesis achieving 78% overall yield with significantly reduced solvent consumption compared to batch processes. The developed protocol features enzymatic resolution using immobilized lipase B from Candida antarctica, demonstrating the pharmaceutical industry's shift toward greener synthetic methodologies for chiral amine production.

Analytical characterization of (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride has also seen advancements. A recent Analytical Chemistry study (DOI: 10.1021/acs.analchem.3c02011) introduced a novel chiral HPLC method using a superficially porous particle stationary phase that achieves baseline separation of enantiomers in under 5 minutes. This rapid analysis technique supports quality control in large-scale manufacturing and has been adopted by several contract research organizations specializing in chiral compound development.

Emerging applications in radiopharmaceuticals have expanded the compound's utility. Researchers at a leading European institution recently reported (EJNMMI Radiopharmacy and Chemistry, 2023, 8:12) the successful incorporation of carbon-11 labeled 84499-79-6 derivatives for positron emission tomography (PET) imaging of serotonin transporter density in non-human primates. The radioligands demonstrated excellent target specificity and rapid clearance from non-target tissues, suggesting potential for clinical translation in neuropsychiatric disorder diagnostics.

Safety and toxicological profiling of (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride has progressed substantially. A comprehensive 2024 regulatory toxicology study (Regulatory Toxicology and Pharmacology, 144:105489) established an NOAEL (no observed adverse effect level) of 50 mg/kg/day in rodent models, with no genotoxicity concerns in standard battery tests. These findings support its inclusion in pre-clinical development pipelines, particularly for compounds requiring chiral amine pharmacophores.

The commercial landscape for 84499-79-6 reflects its growing importance. According to a Q2 2024 market analysis by Chemical & Engineering News, global demand for the compound has increased by 32% year-over-year, driven primarily by pharmaceutical companies developing next-generation neurotherapeutics. Several major fine chemical suppliers have expanded production capacity, with current pricing ranging from $1,200-$1,800 per kilogram depending on purity specifications and order volume.

Looking forward, the scientific community anticipates expanded applications of (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride in areas such as covalent inhibitor design (through its amine functionality) and as a template for developing allosteric modulators of G protein-coupled receptors. Ongoing structure-activity relationship studies continue to refine our understanding of how the 3,5-dimethylphenyl moiety influences target engagement selectivity across different protein families.